N-(3,5-dichlorophenyl)-2-(4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide
Overview
Description
N-(3,5-dichlorophenyl)-2-(4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide, also known as DPA-714, is a novel ligand for the translocator protein (TSPO). It has been extensively studied for its potential use in imaging and treating various diseases, including neurodegenerative disorders, cancer, and inflammation.
Scientific Research Applications
Medicinal Chemistry and Drug Development
3,5-Dichlorophenyl isocyanate serves as an intermediate in medicinal chemistry. Researchers explore its potential for designing novel drugs. Its reactivity allows for the creation of diverse derivatives, which can be screened for biological activity. For instance, a study synthesized chalcone- and pyrazoline-based 1,3,5-triazines containing this moiety and evaluated them as potential anticancer agents .
Anticancer Activity
As mentioned earlier, certain derivatives of 3,5-dichlorophenyl isocyanate exhibit promising anticancer properties. Chalcones and pyrazolines derived from this compound demonstrated potent in vitro anticancer activity against various cancer strains. Notably, chalcones 7d, 7g, and 8g displayed outstanding GI50 values, making them potential candidates for further investigation .
Mechanism of Action
Target of Action
The primary target of N-(3,5-dichlorophenyl)-2-(4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is the human thymidylate synthase enzyme . This enzyme plays a crucial role in the synthesis of thymidine monophosphate (dTMP), which is essential for DNA replication and repair .
Mode of Action
This compound interacts with its target by acting as a modulator . It binds to the active site of the enzyme, potentially altering its conformation and inhibiting its activity . This interaction disrupts the normal function of the enzyme, leading to a decrease in the synthesis of dTMP .
Biochemical Pathways
The inhibition of thymidylate synthase disrupts the dTMP synthesis pathway . This disruption can lead to a decrease in DNA replication and repair, affecting the growth and proliferation of cells . The compound’s action on this pathway can have significant downstream effects, particularly in rapidly dividing cells such as cancer cells .
Pharmacokinetics
In silico studies suggest that it may have favorable pharmacokinetic properties
Result of Action
The result of the compound’s action is a decrease in the growth and proliferation of cells due to the disruption of DNA replication and repair . This effect is particularly pronounced in cancer cells, making this compound a potential anticancer agent .
properties
IUPAC Name |
N-(3,5-dichlorophenyl)-2-(4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N5O2/c14-8-3-9(15)5-10(4-8)18-12(21)6-19-13(22)11-1-2-16-20(11)7-17-19/h1-5,7H,6H2,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDXHXRSEMBYBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=O)N(N=CN2N=C1)CC(=O)NC3=CC(=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-Dichlorophenyl)-2-[4-oxopyrazolo[1,5-D][1,2,4]triazin-5(4H)-YL]acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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